Cas no 642-78-4 (cloxacillin sodium salt)

Cloxacillin sodium salt is a semisynthetic penicillinase-resistant β-lactam antibiotic, derived from 6-aminopenicillanic acid. It exhibits potent activity against Gram-positive bacteria, particularly penicillinase-producing Staphylococcus aureus, by inhibiting bacterial cell wall synthesis. The sodium salt formulation enhances solubility in aqueous solutions, facilitating parenteral administration. Cloxacillin sodium is stable under acidic conditions, offering improved oral bioavailability compared to its parent compound. Its narrow spectrum targets resistant staphylococcal infections while minimizing disruption to commensal flora. The compound is widely utilized in clinical and research settings for its reliability in treating skin, soft tissue, and systemic infections. Storage at controlled temperatures is recommended to maintain stability.
cloxacillin sodium salt structure
cloxacillin sodium salt structure
Product Name:cloxacillin sodium salt
CAS No:642-78-4
MF:C19H17ClN3NaO5S
MW:457.863153219223
MDL:MFCD00063568
CID:39384
PubChem ID:23675320
Update Time:2025-06-15

cloxacillin sodium salt Chemical and Physical Properties

Names and Identifiers

    • cloxacillin sodium salt
    • Cloxacillin Sodium
    • AT9283
    • CLOXACILLIN
    • Cloxacillin Sodium sterile
    • Sodium cloxacillin
    • (2S,5R,6R)-6-[[[3-(2-Chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid monosodium salt
    • BRL-1621 sodium salt
    • Tox21_110744
    • sodium;(2S,5R,6R)-6-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • NSC 756687
    • EINECS 211-390-9
    • HMS2234C11
    • 61-72-3 (free acid)
    • Ekvacillin
    • Sodium, Cloxacillin
    • Q27122558
    • UNII-MWQ645MKMF
    • Cloxacillin, Sodium
    • sodium 2,2-dimethyl-6beta-(((5-methyl-3-(2-chlorophenyl)isoxazol-4-yl)carbonyl)amino)penam-3alpha-carboxylate
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(o-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt
    • CAS-642-78-4
    • MLS002154231
    • HMS1920A04
    • 3-dimethyl-7-oxo-thyl-4-isoxazolecarboxamido)-monosodiumsalt
    • sodium (2S,5R,6R)-6-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • MWQ645MKMF
    • Tegopen
    • CLOXACILLIN SODIUM (EP MONOGRAPH)
    • Staphybiotic
    • Gelstaph
    • Sodium orbenin
    • Dariclox
    • 7081-44-9 (.H2O)
    • Ankerbin
    • sodium 2,2-dimethyl-6beta-({[5-methyl-3-(2-chlorophenyl)isoxazol-4-yl]carbonyl}amino)penam-3alpha-carboxylate
    • Cloxacillin sodium salt monohydrate
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta))-
    • CCG-40259
    • NCGC00017029-01
    • HMS3712F13
    • C19H17ClN3NaO5S
    • BCP10752
    • Prevencilina P
    • CLOXACILLIN SODIUM (USP IMPURITY)
    • Syntarpen sodium salt
    • CLOXACILLIN SODIUM SALT ANHYDROUS [MI]
    • Cloxacillin sodium salt, >=97.0% (HPLC)
    • Prostaphlin A
    • CLOXACILLIN SODIUM (USP-RS)
    • Austrastaph
    • Monosodium cloxacillin
    • NSC-756687
    • Cloxacillin sodium anhydrous
    • Prostaphilin A
    • Cloxacillin (sodium)
    • C2244
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
    • HMS2091G12
    • Sodium 3-(o-chlorophenyl)-5-methyl-4-isoxazolylpenicillin
    • Tox21_110744_1
    • SCHEMBL41013
    • SMR000718745
    • NCGC00178840-05
    • CLOXACILLIN SODIUM (USP MONOGRAPH)
    • MFCD00063568
    • AKOS027250800
    • CHEBI:51357
    • cloxacillinsodium
    • BRL 1621 sodium salt
    • DTXCID2025551
    • DTXSID4045551
    • CHEMBL262636
    • 3-o-Chlorophenyl-5-methyl-4-isoxazolylpenicillin sodium
    • SPECTRUM1500201
    • HMS502E18
    • Orbenin sodium
    • HMS2095F13
    • 642-78-4
    • HMS1568F13
    • Prestwick_916
    • CS-0101999
    • Sodium syntarpen
    • CLOXACILLIN SODIUM, ANHYDROUS
    • HY-B0466B
    • Cloxapen
    • CLOXACILLIN SODIUM SALT ANHYDROUS
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6-[[[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
    • G12166
    • MDL: MFCD00063568
    • Inchi: 1S/C19H18ClN3O5S.Na/c1-8-11(12(22-28-8)9-6-4-5-7-10(9)20)15(24)21-13-16(25)23-14(18(26)27)19(2,3)29-17(13)23;/h4-7,13-14,17H,1-3H3,(H,21,24)(H,26,27);/q;+1/p-1/t13-,14+,17-;/m1./s1
    • InChI Key: SCLZRKVZRBKZCR-SLINCCQESA-M
    • SMILES: ClC1C=CC=CC=1C1C(=C(C)ON=1)C(N[C@@H]1C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O)=O.[Na+]

Computed Properties

  • Exact Mass: 457.04800
  • Monoisotopic Mass: 457.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 728
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141A^2

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 170°C
  • Solubility: H2O: 50 mg/mL, clear, colorless
  • Water Partition Coefficient: Soluble in water
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Refrigerate.
  • PSA: 140.87000
  • LogP: 1.54280

cloxacillin sodium salt Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • WGK Germany:2
  • Hazard Category Code: 36/37/38-42/43
  • Safety Instruction: S22
  • RTECS:XH8920000
  • Hazardous Material Identification: Xn
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
  • Safety Term:S22
  • Risk Phrases:R36/37/38; R42/43

cloxacillin sodium salt Customs Data

  • HS CODE:2941109900
  • Customs Data:

    China Customs Code:

    2941109900

cloxacillin sodium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM191595-5g
Cloxacillin Sodium
642-78-4 95%
5g
$*** 2023-05-30
Chemenu
CM191595-10g
Cloxacillin Sodium
642-78-4 95%
10g
$*** 2023-05-30
Chemenu
CM191595-25g
Cloxacillin Sodium
642-78-4 95%
25g
$*** 2023-05-30
abcr
AB348002-1 g
Cloxacillin sodium salt; .
642-78-4
1 g
€80.40 2023-07-19
abcr
AB348002-5 g
Cloxacillin sodium salt; .
642-78-4
5 g
€166.70 2023-07-19
abcr
AB348002-25 g
Cloxacillin sodium salt; .
642-78-4
25 g
€517.40 2023-07-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci70806-5g
Cloxacillin (sodium salt)
642-78-4 98%
5g
¥891.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci70806-10g
Cloxacillin (sodium salt)
642-78-4 98%
10g
¥1496.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci70806-25g
Cloxacillin (sodium salt)
642-78-4 98%
25g
¥3211.00 2022-04-26
Axon Medchem
3653-50 mg
Cloxacillin sodium
642-78-4 99%
50mg
€60.00 2023-07-10

cloxacillin sodium salt Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:642-78-4)Cloxacillin sodium
Order Number:LE15514;LE1762669
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:642-78-4)Cloxacillin-13C4 SodiuM Salt
Order Number:sfd12693
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

cloxacillin sodium salt Related Literature

Additional information on cloxacillin sodium salt

Cloxacillin Sodium Salt (CAS No. 642-78-4): An Overview of Its Properties, Applications, and Recent Research

Cloxacillin sodium salt (CAS No. 642-78-4) is a semisynthetic penicillin derivative that has been widely used in clinical settings for its potent antibacterial activity against a broad spectrum of gram-positive bacteria. This compound is particularly effective against penicillinase-producing strains, making it a valuable tool in the treatment of infections caused by resistant bacteria. In this article, we will delve into the chemical properties, pharmacological actions, and recent advancements in the research and application of cloxacillin sodium salt.

Chemical Properties

Cloxacillin sodium salt is a white to off-white crystalline powder with the molecular formula C19H18N3NaO5S and a molecular weight of 413.41 g/mol. It is highly soluble in water and slightly soluble in ethanol. The compound is stable under normal conditions but can degrade when exposed to acidic or alkaline environments. The sodium salt form of cloxacillin enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Pharmacological Actions

Cloxacillin sodium salt exerts its antibacterial effects by inhibiting the synthesis of bacterial cell walls. It specifically targets penicillin-binding proteins (PBPs), which are essential enzymes involved in the cross-linking of peptidoglycan chains. By binding to these PBPs, cloxacillin disrupts the integrity of the bacterial cell wall, leading to cell lysis and death. Unlike other penicillins, cloxacillin is resistant to degradation by β-lactamases, enzymes produced by certain bacteria to inactivate penicillins.

Clinical Applications

Cloxacillin sodium salt is primarily used to treat infections caused by gram-positive bacteria, particularly those that produce β-lactamases. It is effective against Staphylococcus aureus, including methicillin-resistant strains (MRSA), Streptococcus pyogenes, and Streptococcus pneumoniae. Common clinical applications include the treatment of skin and soft tissue infections, respiratory tract infections, and bone and joint infections.

Pharmacokinetics

The pharmacokinetics of cloxacillin sodium salt have been well-characterized. It is rapidly absorbed from the gastrointestinal tract after oral administration and achieves peak plasma concentrations within 1-2 hours. The drug is widely distributed throughout the body and can penetrate into various tissues and fluids, including pleural fluid, synovial fluid, and bile. Cloxacillin has a relatively short half-life of approximately 0.5-1 hour and is primarily excreted unchanged in the urine.

Recent Research Developments

Recent research has focused on optimizing the use of cloxacillin sodium salt in clinical settings and exploring its potential for combination therapy with other antibiotics. A study published in the Journal of Antimicrobial Chemotherapy in 2022 investigated the synergistic effects of cloxacillin with rifampin in treating MRSA infections. The results showed that the combination therapy significantly enhanced bacterial killing compared to monotherapy with either drug alone.

Another area of interest is the development of novel formulations to improve the bioavailability and reduce the side effects of cloxacillin. A study published in Pharmaceutical Research in 2021 described a new nanoparticle-based delivery system for cloxacillin that demonstrated enhanced stability and sustained release properties. This formulation showed improved efficacy in treating deep-seated infections while reducing systemic toxicity.

Safety and Side Effects

While cloxacillin sodium salt is generally well-tolerated, it can cause side effects such as gastrointestinal disturbances (nausea, vomiting, diarrhea), hypersensitivity reactions (rash, urticaria), and rare but serious adverse events like anaphylaxis. Patients with a history of penicillin allergy should be closely monitored when receiving cloxacillin therapy.

Conclusion

Cloxacillin sodium salt (CAS No. 642-78-4) remains an important antibiotic in the treatment of gram-positive bacterial infections, particularly those caused by penicillinase-producing strains. Its unique properties make it a valuable tool in clinical practice, and ongoing research continues to enhance its therapeutic potential through combination therapies and novel delivery systems. As resistance patterns evolve, further studies are needed to ensure that cloxacillin remains an effective option for combating bacterial infections.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:642-78-4)Cloxacillin sodium
LE15514;LE1762669
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:642-78-4)Cloxacillin-13C4 SodiuM Salt
sfd12693
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email